Cas no 2090849-39-9 ((3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane)

(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane is a fluorinated and brominated aromatic sulfide compound with a methoxy substituent, offering versatile reactivity in synthetic chemistry. Its distinct structure, featuring bromine and fluorine at adjacent positions, enhances its utility as a building block for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling selective functionalization. The methoxy group further contributes to electronic modulation, facilitating tailored reactivity in nucleophilic or electrophilic substitutions. This compound is particularly valuable in pharmaceutical and agrochemical research, where halogenated aromatics serve as intermediates for bioactive molecules. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for complex synthetic pathways.

(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane structure

2090849-39-9 structure

Product Name:(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane

CAS No:2090849-39-9

MF:C₈H₈BrFOS

MW:251.115923881531

CID:5076512

PubChem ID:131565972

Update Time:2025-05-27

(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

- (3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane
- Inchi： 1S/C8H8BrFOS/c1-11-6-4-3-5(9)7(10)8(6)12-2/h3-4H,1-2H3
- InChI Key： ZOHICRHBSFIDPY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1F)SC)OC

Computed Properties

Exact Mass: 249.94633g/mol
Monoisotopic Mass: 249.94633g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 34.5

(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022JE6-250mg	(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane	2090849-39-9	95%	250mg	$510.00	2025-02-17
Aaron	AR022JE6-500mg	(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane	2090849-39-9	95%	500mg	$579.00	2025-02-17